Cas no 61449-65-8 (2-methyloxolane-2-carboxylic acid)

2-Methyloxolane-2-carboxylic acid is a cyclic carboxylic acid derivative characterized by its oxolane (tetrahydrofuran) ring substituted with a methyl group at the 2-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. The presence of both a carboxyl group and a cyclic ether moiety offers opportunities for selective functionalization, making it valuable in multi-step synthesis. Its rigid cyclic structure may also influence stereochemical outcomes in reactions. The compound's stability and solubility profile further enhance its utility in various experimental and industrial applications.
2-methyloxolane-2-carboxylic acid structure
61449-65-8 structure
Product Name:2-methyloxolane-2-carboxylic acid
CAS No:61449-65-8
MF:C6H10O3
MW:130.141802310944
MDL:MFCD06809613
CID:954518
PubChem ID:3164326
Update Time:2025-06-09

2-methyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyltetrahydrofuran-2-carboxylic acid
    • 2-Methyl-tetrahydro-furan-2-carboxylic acid
    • Tetrahydro-2-methyl-2-furancarboxylic Acid
    • 2-methyl-2-tetrahydrofuroic acid
    • 2-Methyltetrahydro-2-furancarboxylic acid
    • 2-Methyl-tetrahydro-furan-2-carbonsaeure
    • 2-methyltetrahydrofuran-2-carboxylic acid(SALTDATA: FREE)
    • 2-methyloxolane-2-carboxylic acid
    • 2-Methyl-Tetrahydro-Furan-2-CarboxylicAcid
    • ZERO/004538
    • WMQAQMYIZDJCDJ-UHFFFAOYSA-N
    • STK503317
    • 9217AB
    • SBB012745
    • TRA0019719
    • methyl tetrahydrofuran-2-carboxy
    • MDL: MFCD06809613
    • Inchi: 1S/C6H10O3/c1-6(5(7)8)3-2-4-9-6/h2-4H2,1H3,(H,7,8)
    • InChI Key: WMQAQMYIZDJCDJ-UHFFFAOYSA-N
    • SMILES: O1CCCC1(C(=O)O)C

Computed Properties

  • Exact Mass: 130.06300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Boiling Point: 239.6℃ at 760 mmHg
  • Flash Point: 101.4℃
  • PSA: 46.53000
  • LogP: 0.64010

2-methyloxolane-2-carboxylic acid Security Information

2-methyloxolane-2-carboxylic acid Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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